Cas no 860197-69-9 (4-chloro-6-ethoxy-2-phenylquinoline)

• Product Name: 4-chloro-6-ethoxy-2-phenylquinoline
• CAS No: 860197-69-9
• MF: C₁₇H₁₄ClNO
• MW: 283.752163410187
• CID: 1849117
• PubChem ID: 43668473
• Update Time: 2025-04-21

4-chloro-6-ethoxy-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-ethoxy-2-phenylquinoline
• CTK8E4953
• ZINC36075408
• AKOS009866584
• 860197-69-9
• DTXSID50656298
• MFCD12674819

• Inchi： 1S/C17H14ClNO/c1-2-20-13-8-9-16-14(10-13)15(18)11-17(19-16)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key： MVYUKOCECHDADL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C=CC(=CC2=1)OCC

Computed Properties

• Exact Mass: 283.07600
• Monoisotopic Mass: 283.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2
• XLogP3: 4.8

Experimental Properties

• PSA: 22.12000
• LogP: 4.95390